Cas no 2171377-78-7 ((2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid
• CAS No: 2171377-78-7
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6358814
• PubChem ID: 165816329
• Update Time: 2025-09-28

(2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid
• 2171377-78-7
• EN300-1514025
• (2S)-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-2-hydroxybutanoic acid

• Inchi： 1S/C23H26N2O6/c1-14(21(27)24-11-10-20(26)22(28)29)12-25-23(30)31-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,26H,10-13H2,1H3,(H,24,27)(H,25,30)(H,28,29)/t14?,20-/m0/s1
• InChI Key： JPBWWPODYZTAMX-LGTGAQBVSA-N
• SMILES： O(C(NCC(C)C(NCC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybutanoic acid

Comprehensive Guide to (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido)-2-hydroxybutanoic acid (CAS No. 2171377-78-7)

(2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido)-2-hydroxybutanoic acid (CAS No. 2171377-78-7) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of hydroxybutanoic acid derivatives, which are crucial intermediates in the development of bioactive peptides and small-molecule drugs. Its unique structure, featuring both Fmoc protection and a hydroxybutanoic acid backbone, makes it valuable for controlled synthesis applications.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this molecule serves as a temporary protecting group for the amino functionality during solid-phase peptide synthesis (SPPS). Researchers frequently search for Fmoc-protected building blocks like this compound to achieve high-purity peptide sequences. Recent trends in peptide drug development have increased demand for such specialized amino acid derivatives, particularly in the fields of oncotherapy and metabolic disorder treatments.

From a chemical perspective, (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido)-2-hydroxybutanoic acid demonstrates excellent stability under standard SPPS conditions while allowing for selective deprotection. The 2-hydroxybutanoic acid moiety introduces valuable hydrogen bonding capacity to synthesized peptides, potentially enhancing their biological activity and target specificity. These characteristics make it particularly interesting for researchers developing peptide-based therapeutics and diagnostic agents.

The pharmaceutical industry has shown growing interest in modified amino acid derivatives like this compound due to their ability to improve drug bioavailability and metabolic stability. Many researchers are investigating how such structurally modified building blocks can help overcome challenges in peptide drug delivery, a frequently searched topic in medicinal chemistry forums. The compound's chiral center at the 2-position also makes it valuable for studying stereospecific biological interactions.

In synthetic applications, (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido)-2-hydroxybutanoic acid offers several advantages. Its Fmoc protection is stable under basic conditions but can be efficiently removed with piperidine treatment, following standard Fmoc chemistry protocols. The compound's compatibility with automated peptide synthesizers makes it practical for high-throughput production environments, addressing current industry needs for scalable peptide manufacturing solutions.

Quality control of Fmoc-protected amino acid derivatives like this one typically involves HPLC analysis and mass spectrometry verification. Purity standards have become increasingly stringent as the therapeutic peptide market grows, with manufacturers searching for reliable sources of high-purity peptide intermediates. The compound's shelf life and storage requirements (typically at 2-8°C under inert atmosphere) are also common search queries among laboratory professionals.

Recent publications have highlighted the potential of hydroxybutanoic acid-containing peptides in various therapeutic areas. The modified backbone offered by (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido)-2-hydroxybutanoic acid can influence peptide conformational stability and receptor binding affinity, topics frequently discussed in drug discovery circles. These properties align with current research trends toward next-generation peptide therapeutics with improved pharmacological profiles.

From a commercial perspective, the market for specialty amino acid derivatives continues to expand, driven by growing investment in biopharmaceutical research. Suppliers of CAS 2171377-78-7 often emphasize batch-to-batch consistency and comprehensive analytical documentation, as these factors significantly influence purchasing decisions in the peptide synthesis sector. The compound's application in GPCR-targeting peptides and enzyme inhibitors represents another active area of commercial interest.

In conclusion, (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido)-2-hydroxybutanoic acid serves as a versatile building block in modern peptide chemistry. Its combination of Fmoc protection and hydroxybutanoic acid modification addresses several current challenges in peptide-based drug development, making it a valuable tool for researchers working at the forefront of medicinal chemistry and pharmaceutical sciences.